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Compound of Interest

Compound Name: Glycyl-DL-phenylalanine

Cat. No.: B1265997

For researchers, scientists, and drug development professionals, the proper management and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of Glycyl-DL-phenylalanine, a dipeptide composed of glycine and
phenylalanine. While Glycyl-DL-phenylalanine is not classified as a hazardous substance,
adherence to standard laboratory chemical waste procedures is crucial.

Immediate Safety and Handling Precautions

Before handling Glycyl-DL-phenylalanine, it is imperative to consult the material's Safety Data
Sheet (SDS) and wear the appropriate personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat. Ensure adequate ventilation to minimize the potential for
inhalation of dust. In the event of skin or eye contact, flush the affected area with copious
amounts of water.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Glycyl-DL-
phenylalanine. This information is critical for selecting appropriate storage and disposal
containers and for understanding the compound's behavior.
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Property Value

Molecular Formula C11H14N203[1][2]

Molecular Weight 222.24 g/mol [1][2]

Appearance Solid, White to off-white powder[2][3]
Melting Point 273-275°C (decomposes)[1]

Boiling Point 492.2°C at 760 mmHg[1]

Solubility Slightly soluble in water and DMSO[1]

Step-by-Step Disposal Protocol

The disposal of Glycyl-DL-phenylalanine should follow the guidelines for non-hazardous solid
chemical waste.[4][5][6] Always consult with your institution's Environmental Health and Safety
(EHS) department for specific local regulations.

Step 1: Waste Identification and Segregation
o Clearly label a dedicated waste container as "Glycyl-DL-phenylalanine Waste."

» Do not mix Glycyl-DL-phenylalanine waste with other chemical waste streams unless
compatibility has been verified.[7]

Step 2: Container Selection and Management

¢ Use a chemically compatible, leak-proof container with a secure lid. High-density
polyethylene (HDPE) or glass containers are generally suitable for amino acid-based
compounds.[7][8]

» Ensure the container is in good condition and free from contamination.
o Keep the waste container closed except when adding waste.
Step 3: Waste Accumulation

» Place solid Glycyl-DL-phenylalanine waste directly into the labeled container.
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» For solutions of Glycyl-DL-phenylalanine, consult your institution's policy. While some non-
hazardous aqueous solutions may be suitable for drain disposal with ample water, it is best
practice to collect them as chemical waste to avoid any potential environmental impact.[9]

Step 4: Contaminated Materials

o Dispose of any materials contaminated with Glycyl-DL-phenylalanine, such as weighing
paper, gloves, and pipette tips, in the designated solid waste container.

Step 5: Full Container Handling
¢ Once the container is full, ensure the lid is tightly sealed.
o Complete a hazardous waste tag or your institution's equivalent waste tracking form.

o Store the sealed container in a designated waste accumulation area, away from
incompatible chemicals.

Step 6: Arrange for Disposal
o Contact your institution's EHS department to schedule a pickup for the waste container.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Glycyl-
DL-phenylalanine.
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Disposal decision workflow for Glycyl-DL-phenylalanine.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Glycyl-DL-phenylalanine, thereby minimizing environmental impact and
maintaining a secure working environment. Always prioritize your institution's specific waste
management guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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